![molecular formula C18H15Cl2N3O2S B252264 N-(2-{[(3,6-dichloro-1-benzothien-2-yl)carbonyl]amino}ethyl)-6-methylnicotinamide](/img/structure/B252264.png)
N-(2-{[(3,6-dichloro-1-benzothien-2-yl)carbonyl]amino}ethyl)-6-methylnicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-{[(3,6-dichloro-1-benzothien-2-yl)carbonyl]amino}ethyl)-6-methylnicotinamide, also known as DMXAA, is a small molecule that has been extensively studied for its potential use in cancer therapy. DMXAA was first synthesized in the 1990s by scientists at the Auckland Cancer Society Research Centre in New Zealand. Since then, numerous studies have been conducted to investigate the mechanism of action and potential applications of DMXAA in cancer treatment.
Mechanism of Action
The mechanism of action of N-(2-{[(3,6-dichloro-1-benzothien-2-yl)carbonyl]amino}ethyl)-6-methylnicotinamide is complex and involves the activation of several pathways in the immune system. This compound has been shown to activate the production of cytokines such as tumor necrosis factor-alpha (TNF-α) and interferon-alpha (IFN-α), which are involved in the immune response against tumors. This compound also inhibits the formation of new blood vessels by inducing the production of factors that promote blood vessel regression.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in preclinical studies. This compound induces the production of cytokines such as TNF-α and IFN-α, which are involved in the immune response against tumors. This compound also inhibits the formation of new blood vessels by inducing the production of factors that promote blood vessel regression. In addition, this compound has been shown to induce tumor cell death by activating the immune system.
Advantages and Limitations for Lab Experiments
N-(2-{[(3,6-dichloro-1-benzothien-2-yl)carbonyl]amino}ethyl)-6-methylnicotinamide has several advantages for lab experiments, including its potent anti-tumor activity and ability to activate the immune system. However, this compound has several limitations, including its complex synthesis method and potential toxicity at high doses.
Future Directions
There are several future directions for research on N-(2-{[(3,6-dichloro-1-benzothien-2-yl)carbonyl]amino}ethyl)-6-methylnicotinamide. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the investigation of potential combination therapies with this compound and other anti-cancer agents. Additionally, there is a need for further preclinical and clinical studies to investigate the safety and efficacy of this compound in cancer therapy.
Conclusion:
This compound is a small molecule that has been extensively studied for its potential use in cancer therapy. This compound has potent anti-tumor activity and induces tumor cell death by activating the immune system and inhibiting the formation of new blood vessels. While this compound has several advantages for lab experiments, it also has limitations such as its complex synthesis method and potential toxicity at high doses. Further research is needed to investigate the safety and efficacy of this compound in cancer therapy and to develop more efficient synthesis methods.
Synthesis Methods
N-(2-{[(3,6-dichloro-1-benzothien-2-yl)carbonyl]amino}ethyl)-6-methylnicotinamide can be synthesized using a multi-step process that involves the reaction of various chemicals such as 3,6-dichlorothiophene-2-carboxylic acid, ethylenediamine, and 6-methyl-2-nicotinoyl chloride. The synthesis of this compound is a complex process that requires expertise in organic chemistry and specialized equipment.
Scientific Research Applications
N-(2-{[(3,6-dichloro-1-benzothien-2-yl)carbonyl]amino}ethyl)-6-methylnicotinamide has been extensively studied for its potential use in cancer therapy. Several preclinical studies have shown that this compound has potent anti-tumor activity in various cancer models, including colon, lung, and breast cancer. This compound has been shown to induce tumor cell death by activating the immune system and inhibiting the formation of new blood vessels that are necessary for tumor growth.
Properties
Molecular Formula |
C18H15Cl2N3O2S |
---|---|
Molecular Weight |
408.3 g/mol |
IUPAC Name |
N-[2-[(3,6-dichloro-1-benzothiophene-2-carbonyl)amino]ethyl]-6-methylpyridine-3-carboxamide |
InChI |
InChI=1S/C18H15Cl2N3O2S/c1-10-2-3-11(9-23-10)17(24)21-6-7-22-18(25)16-15(20)13-5-4-12(19)8-14(13)26-16/h2-5,8-9H,6-7H2,1H3,(H,21,24)(H,22,25) |
InChI Key |
CEEHBKUTSHRYFU-UHFFFAOYSA-N |
SMILES |
CC1=NC=C(C=C1)C(=O)NCCNC(=O)C2=C(C3=C(S2)C=C(C=C3)Cl)Cl |
Canonical SMILES |
CC1=NC=C(C=C1)C(=O)NCCNC(=O)C2=C(C3=C(S2)C=C(C=C3)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.